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Compound of Interest

Compound Name: Calcium bromide, hydrate

Cat. No.: B8802227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of calcium bromide

hydrate as an effective dehydrating agent for various laboratory and industrial applications,

including in the sensitive environments of pharmaceutical and drug development. Detailed

protocols, quantitative data, and safety information are presented to guide users in its proper

application.

Introduction
Calcium bromide hydrate (CaBr₂·xH₂O) is a hygroscopic salt that serves as an effective

desiccant for removing moisture from both air and organic solvents.[1] Its high solubility in

water and ability to form hydrates make it a valuable tool in chemical synthesis and purification

processes where anhydrous conditions are critical. This document outlines the protocols for its

use, its dehydration efficiency, and regeneration procedures.

Physical and Chemical Properties
Understanding the properties of calcium bromide hydrate is essential for its effective use as a

dehydrating agent.
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Property Value Reference

Molecular Formula CaBr₂·xH₂O [2]

Appearance White crystalline powder

Molar Mass (Anhydrous) 199.89 g/mol [2]

Solubility in Water 143 g/100 mL at 20°C [2]

Solubility in Ethanol Soluble [3][4]

Solubility in Acetone Soluble [3][4]

Data Presentation: Dehydration Efficiency and
Capacity
While specific quantitative data for the residual water content in various organic solvents after

drying with calcium bromide hydrate is not extensively documented in readily available

literature, its efficacy can be inferred from its performance in drying gases and its chemical

properties. The following table provides available data and comparative context.

Table 1: Dehydration Performance of Calcium Bromide and Comparative Desiccants
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Desiccant Application
Residual Water
Content

Water
Absorption
Capacity

Reference

Calcium Bromide

(fused)
Drying Air 0.001 mg/L High [5]

Calcium Chloride

(granular)
Drying Air 1.5 mg/L High

Molecular Sieves

(3A)
Drying Ethanol <10 ppm High [6]

Magnesium

Sulfate

(anhydrous)

General Solvents Moderate High [7]

Sodium Sulfate

(anhydrous)
General Solvents Low High [7]

Note: The efficiency of a desiccant is dependent on factors such as the solvent being dried,

contact time, temperature, and the amount of desiccant used.

Experimental Protocols
The following protocols provide detailed methodologies for the use of calcium bromide hydrate

as a dehydrating agent for organic solvents and its subsequent regeneration.

Protocol for Drying Organic Solvents
This protocol outlines the general procedure for drying an organic solvent using anhydrous

calcium bromide (prepared from the hydrate).

Materials:

Calcium bromide hydrate (CaBr₂·xH₂O)

Organic solvent to be dried

Erlenmeyer flask with a stopper or a round-bottom flask with a septum
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Spatula

Stir plate and stir bar (optional)

Filtration apparatus (funnel, filter paper, receiving flask) or a decanting setup

Oven

Procedure:

Preparation of Anhydrous Calcium Bromide:

Place a sufficient quantity of calcium bromide hydrate in a shallow, oven-safe dish.

Heat the hydrate in an oven at 250°C (523 K) for at least 4 hours to ensure the removal of

all water of hydration.

Allow the anhydrous calcium bromide to cool to room temperature in a desiccator to

prevent rehydration from atmospheric moisture.

Drying the Organic Solvent:

Pour the "wet" organic solvent into a clean, dry Erlenmeyer flask.

Add a small amount of the freshly prepared anhydrous calcium bromide to the solvent (a

general starting point is 1-2 grams per 100 mL of solvent).

Stopper the flask and swirl the contents. If a magnetic stir bar is used, the mixture can be

stirred for a more efficient drying process.

Observe the desiccant. If the calcium bromide clumps together, it indicates the presence

of water. Continue adding small portions of anhydrous calcium bromide, with swirling or

stirring after each addition, until some of the desiccant remains free-flowing and does not

clump. This indicates that the bulk of the water has been absorbed.

Allow the mixture to stand for a minimum of 30 minutes to ensure complete drying. For

very wet solvents or for achieving very low water content, a longer contact time (e.g.,

overnight) may be necessary.
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Separation of the Dried Solvent:

Carefully decant the dried solvent into a clean, dry receiving flask, leaving the hydrated

calcium bromide behind.

Alternatively, for a more complete recovery of the solvent, filter the mixture through a fluted

filter paper into a dry receiving flask.

To minimize product loss, rinse the hydrated desiccant with a small volume of the fresh,

dry solvent and add the rinsing to the collected filtrate.

Storage of the Dried Solvent:

Store the dried solvent in a tightly sealed container, preferably with a small amount of

freshly activated molecular sieves to maintain dryness.

Protocol for Regeneration of Calcium Bromide Hydrate
Spent calcium bromide can be regenerated for reuse, making it a cost-effective and sustainable

option.

Materials:

Spent (hydrated) calcium bromide

Oven-safe dish (e.g., a crystallizing dish or a beaker)

Oven capable of reaching 250°C

Desiccator

Procedure:

Collection and Preparation:

Collect the spent, hydrated calcium bromide after the drying process. If it is clumped,

break up the larger pieces to facilitate even drying.

Dehydration:
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Spread the hydrated calcium bromide in a thin layer in an oven-safe dish.

Place the dish in an oven preheated to 250°C (523 K).

Heat the material for at least 4 hours. The heating time may need to be adjusted based on

the amount of desiccant and its water content.

Cooling and Storage:

After the heating cycle is complete, carefully remove the hot dish from the oven using

appropriate personal protective equipment (heat-resistant gloves).

Immediately transfer the hot, anhydrous calcium bromide to a desiccator containing a

fresh desiccant (e.g., silica gel) to cool down to room temperature without reabsorbing

atmospheric moisture.

Once cooled, store the regenerated anhydrous calcium bromide in a tightly sealed, dry

container until its next use.

Note: Studies have shown that calcium bromide can be regenerated and reused multiple times

(e.g., 100 cycles) without a noticeable loss in performance.

Mandatory Visualizations
The following diagrams illustrate the key workflows and relationships in the application of

calcium bromide hydrate as a dehydrating agent.
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Caption: Experimental workflow for drying organic solvents using calcium bromide hydrate.
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Caption: Logical relationships in selecting a suitable dehydrating agent.

Safety and Handling
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat, when handling calcium bromide hydrate.

Inhalation: Avoid inhaling dust from the powder. Handle in a well-ventilated area or in a fume

hood.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly

with water.
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Storage: Store calcium bromide hydrate in a tightly sealed container in a cool, dry place to

prevent absorption of atmospheric moisture.

Compatibility
Calcium bromide is generally compatible with a range of organic solvents. However, like its

chloride counterpart, it may form complexes with certain compounds. It is known to be soluble

in alcohols and acetone.[3][4] Caution should be exercised when drying solvents containing

functional groups that could potentially react with or be catalyzed by the Lewis acidic nature of

the calcium ion. It is always recommended to perform a small-scale test to ensure compatibility

with the specific solvent and any dissolved solutes before proceeding with a large-scale drying

operation.

Conclusion
Calcium bromide hydrate is a versatile and effective dehydrating agent suitable for a variety of

applications in research and development. Its high capacity for water absorption, coupled with

its ease of regeneration, makes it a practical and economical choice for achieving anhydrous

conditions in organic solvents. By following the detailed protocols and safety guidelines

presented in these application notes, researchers can confidently and effectively utilize calcium

bromide hydrate in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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